4-Cyclopentyliden(4-hydroxyphenyl)methylphenol

• CAS No.: 66422-10-4
• Molecular Formula: C18H18O2
• Molecular Weight: 266.3 g/mol
• IUPAC Name: 4-[cyclopentylidene-(4-hydroxyphenyl)methyl]phenol
• InChI: InChI=1S/C18H18O2/c19-16-9-5-14(6-10-16)18(13-3-1-2-4-13)15-7-11-17(20)12-8-15/h5-12,19-20H,1-4H2
• InChI Key: GIGYKXHGYNZBEN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=C(C2=CC=C(C=C2)O)C3=CC=C(C=C3)O)C1

Description

4-cyclopentyliden(4-hydroxyphenyl)methylphenol is a small molecular compound with the chemical formula C18H18O2 It is known for its unique structure, which includes a cyclopentylidene group attached to a hydroxyphenylmethylphenol core

Preparation Methods

The synthesis of 4-cyclopentyliden(4-hydroxyphenyl)methylphenol typically involves the reaction of cyclopentanone with 4-hydroxybenzaldehyde under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and a solvent like ethanol. The mixture is heated to reflux, and the product is isolated through filtration and recrystallization.

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

4-cyclopentyliden(4-hydroxyphenyl)methylphenol undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohol derivatives.

Substitution: Electrophilic substitution reactions can occur at the phenolic hydroxyl group, leading to the formation of ethers or esters when reacted with alkyl halides or acyl chlorides.

Common reagents and conditions used in these reactions include acidic or basic catalysts, appropriate solvents, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions employed .

Scientific Research Applications

4-cyclopentyliden(4-hydroxyphenyl)methylphenol has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: This compound has been studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research has explored its potential as a therapeutic agent, particularly in the development of drugs targeting specific molecular pathways.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 4-cyclopentyliden(4-hydroxyphenyl)methylphenol involves its interaction with specific molecular targets and pathways. It has been shown to inhibit certain enzymes and modulate signaling pathways, leading to its observed biological effects. The exact molecular targets and pathways involved may vary depending on the specific application and context of use .

Comparison with Similar Compounds

4-cyclopentyliden(4-hydroxyphenyl)methylphenol can be compared with other similar compounds, such as bisphenol A and bisphenol S. While these compounds share structural similarities, this compound is unique due to its cyclopentylidene group, which imparts distinct chemical and biological properties .

Similar compounds include:

• Bisphenol A
• Bisphenol S
• 4,4’-dihydroxybenzophenone

These compounds differ in their specific chemical structures and resulting properties, making this compound a unique and valuable compound for various scientific and industrial applications .